Cas no 2229519-23-5 (tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• CAS No: 2229519-23-5
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5859731
• PubChem ID: 165677263
• Update Time: 2025-05-25

tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• EN300-1875454
• 2229519-23-5
• tert-butyl N-{4-hydroxy-2-[(3-hydroxypiperidin-3-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-14-6-5-13(20)9-12(14)10-17(22)7-4-8-18-11-17/h5-6,9,18,20,22H,4,7-8,10-11H2,1-3H3,(H,19,21)
• InChI Key： LYDGCYPHEDLAQL-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C=CC=2NC(=O)OC(C)(C)C)O)CNCCC1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.8Ų

Additional information on tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2229519-23-5)

The compound tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2229519-23-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxypiperidinyl moiety and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the most notable aspects of tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate is its role in the development of small-molecule therapeutics. The presence of both hydroxy and piperidine functional groups allows for versatile interactions with biological targets, such as enzymes and receptors. This has led to its exploration in the treatment of conditions like neurodegenerative diseases and diabetes, which are among the most searched health topics globally.

In recent years, the demand for high-purity intermediates like CAS No. 2229519-23-5 has surged, driven by advancements in precision medicine and personalized therapies. The compound's ability to serve as a building block for drug candidates aligns with the growing trend of AI-driven drug design, a hot topic in both academic and industrial research. Its synthesis and characterization are often discussed in the context of green chemistry, as researchers seek sustainable methods to produce such complex molecules.

The pharmacokinetic properties of tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate are another area of interest. Its lipophilicity and hydrogen-bonding capacity make it a promising candidate for optimizing blood-brain barrier penetration, a critical factor in central nervous system (CNS) drug development. This aligns with the increasing public focus on mental health and cognitive disorders, which dominate health-related searches online.

From a synthetic chemistry perspective, the compound's tert-butyl carbamate group offers excellent protecting group functionality, which is essential for multi-step organic syntheses. This feature is particularly valuable in the production of peptide-based drugs and bioconjugates, areas that have seen exponential growth due to their applications in cancer immunotherapy and vaccine development.

In conclusion, tert-butyl N-{4-hydroxy-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2229519-23-5) represents a cutting-edge compound with broad implications for modern medicine. Its versatility, combined with the rising demand for targeted therapies and sustainable chemistry, positions it as a key player in the future of pharmaceutical innovation.